N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-ethoxy-3-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-ethoxy-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C18H18FNO4S2/c1-2-24-17-8-7-12(9-15(17)19)26(22,23)20-10-16(21)14-11-25-18-6-4-3-5-13(14)18/h3-9,11,16,20-21H,2,10H2,1H3
• InChI Key: XVVFDRRGAWFCDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CSC3=CC=CC=C32)O)F
• Molecular Formula: C18H18FNO4S2
• Molecular Weight: 395.5 g/mol

Description

The compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. The benzo[b]thiophene moiety is a heterocyclic compound that is also found in various drugs.

Chemical Reactions Analysis

Benzo[b]thiophene derivatives have been shown to undergo various chemical reactions. For example, they can undergo coupling reactions and electrophilic cyclization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Benzo[b]thiophene derivatives generally have high melting and boiling points due to the presence of aromatic rings.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Corrosion Inhibition

• Thiophene derivatives find applications in industrial chemistry as corrosion inhibitors. .

Organic Electronics and Semiconductors

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Antimicrobial Activity

• Preliminary screening of related compounds has shown promising antimicrobial potential. .

Anti-Tubercular Activity

• Investigating its impact on Mycobacterium species (such as MTB H37Ra and M. .

Other Pharmacological Properties

• The compound’s structural features may contribute to additional pharmacological effects. .

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. In general, handling of chemical compounds should always be done with appropriate personal protective equipment and in a well-ventilated area.

Mechanism of Action

Target of Action

The primary targets of N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-ethoxy-3-fluorobenzenesulfonamide are currently unknown. This compound belongs to the class of organic compounds known as benzothiophenes . Benzothiophenes and their derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Benzothiophene derivatives have been reported to interact with various biological targets, leading to a wide range of therapeutic effects . The interaction of the compound with its targets can lead to changes in cellular processes, potentially resulting in the observed therapeutic effects.

Biochemical Pathways

Given the wide range of therapeutic properties of benzothiophene derivatives, it is likely that multiple biochemical pathways are affected . These could include pathways related to inflammation, psychosis, arrhythmia, anxiety, fungal infections, oxidative stress, estrogen receptor modulation, mitosis, microbial infections, kinase inhibition, and cancer .

Result of Action

Given the wide range of therapeutic properties of benzothiophene derivatives, it is likely that the compound exerts multiple effects at the molecular and cellular level . These effects could potentially contribute to the observed therapeutic effects.